Cas no 2411293-95-1 (N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide)

• Product Name: N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide
• CAS No: 2411293-95-1
• MF: C₁₁H₉ClF₃NO
• MW: 263.64347243309
• CID: 6308413
• PubChem ID: 68684180
• Update Time: 2025-06-08

N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide
• 2411293-95-1
• Z3024770877
• EN300-26575246
• N-{[4-chloro-3-(trifluoromethyl)phenyl]methyl}prop-2-enamide
• N-[[4-chloro-3-(trifluoromethyl)phenyl]methyl]prop-2-enamide
• SCHEMBL3544782

• Inchi： 1S/C11H9ClF3NO/c1-2-10(17)16-6-7-3-4-9(12)8(5-7)11(13,14)15/h2-5H,1,6H2,(H,16,17)
• InChI Key： YXIDCPPTFFFJNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CNC(C=C)=O

Computed Properties

• Exact Mass: 263.0324761g/mol
• Monoisotopic Mass: 263.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide

Recent Advances in the Study of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide (CAS: 2411293-95-1)

The compound N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide (CAS: 2411293-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, has been investigated for its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. Recent studies have focused on its mechanism of action, synthetic pathways, and potential applications in drug development.

One of the primary areas of interest is the compound's utility in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide serves as a versatile building block for the development of selective kinase inhibitors. Its structural features allow for modifications that enhance binding affinity and selectivity towards specific kinase targets, as evidenced by recent in vitro and in vivo studies.

In addition to its role in kinase inhibitor development, this compound has shown promise in the field of antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide exhibit potent activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing the growing issue of antibiotic resistance. Further optimization of its pharmacokinetic properties is currently underway to improve its efficacy and safety profile.

The synthetic accessibility of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide has also been a topic of recent investigation. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a 2022 publication in Organic Process Research & Development described a catalytic method that reduces the use of hazardous reagents and minimizes waste generation. These improvements not only enhance the scalability of production but also align with the pharmaceutical industry's increasing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide and its derivatives. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, N-{4-chloro-3-(trifluoromethyl)phenylmethyl}prop-2-enamide (CAS: 2411293-95-1) represents a valuable scaffold in medicinal chemistry with diverse applications. Its role in kinase inhibitor design, antimicrobial activity, and synthetic advancements underscores its importance in current research. Continued exploration of its properties and optimization of its derivatives will likely yield significant contributions to the development of new therapeutic agents in the coming years.